4,4'-(2,6-Pyridinediyl)bisbenzaldehyde

• CAS No.: 509078-07-3
• Molecular Formula: C19H13NO2
• Molecular Weight: 287.3 g/mol
• IUPAC Name: 4-[6-(4-formylphenyl)pyridin-2-yl]benzaldehyde
• InChI: InChI=1S/C19H13NO2/c21-12-14-4-8-16(9-5-14)18-2-1-3-19(20-18)17-10-6-15(13-22)7-11-17/h1-13H
• InChI Key: PKNUEHLZHNYACI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)C2=CC=C(C=C2)C=O)C3=CC=C(C=C3)C=O

Description

4,4'-(2,6-Pyridinediyl)bisbenzaldehyde is a bifunctional aromatic aldehyde featuring a central pyridine ring substituted at the 2- and 6-positions with benzaldehyde groups. This compound’s structure combines the electron-deficient nature of pyridine with the reactive aldehyde functional groups, making it a versatile intermediate in organic synthesis, coordination chemistry, and materials science. The aldehyde groups enable condensation reactions for forming Schiff bases, polymers, or metal-organic frameworks (MOFs), while the pyridine core facilitates coordination with transition metals .

Comparison with Similar Compounds

Positional Isomers: 4,4'-(3,5-Pyridinediyl)bisbenzaldehyde

A key structural analog is 4,4'-(3,5-Pyridinediyl)bisbenzaldehyde , where the benzaldehyde groups are attached to the pyridine ring at the 3- and 5-positions instead of 2- and 6-. This positional isomerism significantly alters electronic and steric properties:

• Reactivity : The 2,6-isomer’s linear geometry may reduce steric hindrance during coordination reactions, favoring its use in MOF synthesis. In contrast, the 3,5-isomer’s bent structure could limit accessibility for metal binding .
• Applications : Both isomers are used in ligand design, but the 2,6-derivative’s symmetry is advantageous for constructing crystalline frameworks .

Heterocyclic Derivatives: Pyridinediyl Bis-Indenooxazoles

Compounds like (3aR,3′aR,8aS,8′aS)-2,2′-(2,6-Pyridinediyl)bis[3a,8a-dihydro-8H-indeno[1,2-d]oxazole] (CAS 357209-32-6) share the 2,6-pyridinediyl core but replace benzaldehyde with indenooxazole moieties . Key differences include:

• Functional Groups: The indenooxazole rings introduce rigid, planar heterocycles with nitrogen and oxygen atoms, enabling π-π stacking and hydrogen bonding.
• Reactivity: Unlike the aldehyde groups in 4,4'-(2,6-Pyridinediyl)bisbenzaldehyde, indenooxazoles are less reactive but thermally stable, making them suitable for catalytic or optoelectronic applications.
• Physical Properties: The indenooxazole derivatives exhibit higher molecular weights (~393.43 g/mol) and require cold storage (0–6°C), suggesting lower thermal stability compared to the aldehyde-containing analog .

Thiazolidinone and Oxadiazole Bibenzyl Derivatives

Compounds such as 4,4'-Bis[(2''-arylthiazolo[4,3-b]-1,3,4-oxadiazol-5''-yl)methoxy]bibenzyl (5a-h) feature bibenzyl backbones with thiazolidinone or oxadiazole substituents . Comparative insights:

• Functional Groups: Thiazolidinones and oxadiazoles are bioactive heterocycles, often associated with antifungal or antimicrobial activity. In contrast, the aldehyde groups in 4,4'-(2,6-Pyridinediyl)bisbenzaldehyde prioritize chemical reactivity over biological activity.
• Synthesis : Both classes use aromatic aldehydes as precursors, but the bibenzyl derivatives require additional steps to introduce heterocyclic rings, increasing synthetic complexity .

Comparative Data Table

Compound Name	Core Structure	Functional Groups	Key Applications	Reactivity/Stability Notes
4,4'-(2,6-Pyridinediyl)bisbenzaldehyde	2,6-Pyridinediyl	Benzaldehyde	MOFs, Schiff bases	High reactivity (aldehyde condensation)
4,4'-(3,5-Pyridinediyl)bisbenzaldehyde	3,5-Pyridinediyl	Benzaldehyde	Ligand design	Moderate steric hindrance
Pyridinediyl Bis-Indenooxazole (CAS 357209-32-6)	2,6-Pyridinediyl	Indenooxazole	Catalysis, optoelectronics	Thermally stable, cold storage required
4,4'-Bis(arylthiazolo-oxadiazolyl)bibenzyl	Bibenzyl	Thiazolo-oxadiazole	Antifungal agents	Bioactive, moderate reactivity